Cas no 926213-41-4 (N-1-(2-Fluorophenyl)ethylmethylamine)
926213-41-4 structure
Product Name:N-1-(2-Fluorophenyl)ethylmethylamine
CAS No:926213-41-4
MF:C9H12FN
MW:153.196685791016
MDL:MFCD08461632
CID:2184831
PubChem ID:16774298
Update Time:2024-10-26
N-1-(2-Fluorophenyl)ethylmethylamine Chemical and Physical Properties
Names and Identifiers
-
- [1-(2-Fluorophenyl)ethyl](methyl)amine
- 1-(2-fluorophenyl)-N-methylethanamine
- 1-(2-Fluorophenyl)-N-methylethylamine
- N12344
- AKOS017283282
- 1-(2-Fluorophenyl)-N-methylethan-1-amine
- N-[1-(2-fluorophenyl)ethyl]methylamine
- ALPHA,N-DIMETHYL-2-FLUOROBENZYLAMINE 98+%
- (R)-1-(2-Fluorophenyl)-N-methylethanamine
- alpha,N-Dimethyl-2-fluorobenzylamine
- SB44977
- EN300-35114
- SB76377
- AKOS000130277
- NCGC00374106-01
- SCHEMBL2404369
- CS-0246979
- 1212121-08-8
- SB46968
- DTXSID10588263
- BMB21341
- 926213-41-4
- (S)-1-(2-Fluorophenyl)-N-methylethanamine
- DB-290375
- 1-(2-Fluorophenyl)-N-methylethylamine, alpha,N-Dimethyl-2-fluorobenzylamine
- N-1-(2-Fluorophenyl)ethylmethylamine
-
- MDL: MFCD08461632
- Inchi: 1S/C9H12FN/c1-7(11-2)8-5-3-4-6-9(8)10/h3-7,11H,1-2H3
- InChI Key: QEHQNPXQYYTODW-UHFFFAOYSA-N
- SMILES: FC1C=CC=CC=1C(C)NC
Computed Properties
- Exact Mass: 153.095377549g/mol
- Monoisotopic Mass: 153.095377549g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 116
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 12Ų
Experimental Properties
- Density: 1.0±0.1 g/cm3
- Boiling Point: 176.4±15.0 °C at 760 mmHg
- Flash Point: 60.5±20.4 °C
- Vapor Pressure: 1.1±0.3 mmHg at 25°C
N-1-(2-Fluorophenyl)ethylmethylamine Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
N-1-(2-Fluorophenyl)ethylmethylamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | F402430-25mg |
N-[1-(2-Fluorophenyl)ethyl]methylamine |
926213-41-4 | 25mg |
$ 50.00 | 2022-06-05 | ||
| TRC | F402430-50mg |
N-[1-(2-Fluorophenyl)ethyl]methylamine |
926213-41-4 | 50mg |
$ 95.00 | 2022-06-05 | ||
| TRC | F402430-250mg |
N-[1-(2-Fluorophenyl)ethyl]methylamine |
926213-41-4 | 250mg |
$ 320.00 | 2022-06-05 | ||
| Apollo Scientific | PC6296-250mg |
N-[1-(2-Fluorophenyl)ethyl]methylamine |
926213-41-4 | 98% | 250mg |
£107.00 | 2025-02-21 | |
| Apollo Scientific | PC6296-1g |
N-[1-(2-Fluorophenyl)ethyl]methylamine |
926213-41-4 | 98% | 1g |
£307.00 | 2025-02-21 | |
| Enamine | EN300-35114-0.05g |
[1-(2-fluorophenyl)ethyl](methyl)amine |
926213-41-4 | 95% | 0.05g |
$49.0 | 2023-09-03 | |
| Enamine | EN300-35114-0.1g |
[1-(2-fluorophenyl)ethyl](methyl)amine |
926213-41-4 | 95% | 0.1g |
$73.0 | 2023-09-03 | |
| Enamine | EN300-35114-0.25g |
[1-(2-fluorophenyl)ethyl](methyl)amine |
926213-41-4 | 95% | 0.25g |
$105.0 | 2023-09-03 | |
| Enamine | EN300-35114-0.5g |
[1-(2-fluorophenyl)ethyl](methyl)amine |
926213-41-4 | 95% | 0.5g |
$166.0 | 2023-09-03 | |
| Enamine | EN300-35114-1.0g |
[1-(2-fluorophenyl)ethyl](methyl)amine |
926213-41-4 | 95% | 1.0g |
$213.0 | 2023-02-13 |
N-1-(2-Fluorophenyl)ethylmethylamine Related Literature
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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